Cas no 1243446-89-0 (Benzoic acid, 2-(cyclopropyloxy)-5-fluoro-)

• Product Name: Benzoic acid, 2-(cyclopropyloxy)-5-fluoro-
• CAS No: 1243446-89-0
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 6636038
• PubChem ID: 72233248
• Update Time: 2025-10-30

Benzoic acid, 2-(cyclopropyloxy)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(cyclopropyloxy)-5-fluoro-
• 2-Cyclopropoxy-5-fluorobenzoic acid
• SCHEMBL24468017
• SY325286
• 1243446-89-0
• MFCD17009740
• MB68539

• Inchi： 1S/C10H9FO3/c11-6-1-4-9(14-7-2-3-7)8(5-6)10(12)13/h1,4-5,7H,2-3H2,(H,12,13)
• InChI Key： HNSYFDKYRFXXCD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=CC=C1OC1CC1

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 340.2±22.0 °C(Predicted)
• pka: 3.17±0.36(Predicted)

Additional information on Benzoic acid, 2-(cyclopropyloxy)-5-fluoro-

Benzoic acid, 2-(cyclopropyloxy)-5-fluoro- (CAS No. 1243446-89-0): A Comprehensive Overview

Benzoic acid, 2-(cyclopropyloxy)-5-fluoro-, identified by its CAS number 1243446-89-0, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further exploration in drug development and therapeutic applications.

The structural features of Benzoic acid, 2-(cyclopropyloxy)-5-fluoro- include a benzene ring substituted with a fluoro group at the 5-position and a cyclopropyloxy moiety at the 2-position. These substituents contribute to its unique chemical properties and potential biological interactions. The presence of the fluoro group is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, there has been a growing interest in fluorinated benzoic acid derivatives due to their promising applications in various therapeutic areas. Studies have demonstrated that these compounds can exhibit inhibitory effects on multiple biological targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases. The cyclopropyloxy group further modulates the pharmacokinetic profile of the molecule, potentially improving its bioavailability and therapeutic window.

One of the most compelling aspects of Benzoic acid, 2-(cyclopropyloxy)-5-fluoro- is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel analogs with enhanced biological activity. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of cytochrome P450 enzymes, which play a crucial role in drug metabolism and detoxification processes.

The fluorine atom at the 5-position of the benzene ring is particularly significant, as it can influence both the electronic properties and steric interactions of the molecule. This modification has been shown to improve binding affinity to certain protein targets, thereby increasing the potency of potential drug candidates. Additionally, the cyclopropyloxy group introduces rigidity to the molecular structure, which can enhance interactions with biological receptors and improve pharmacological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Benzoic acid, 2-(cyclopropyloxy)-5-fluoro- with greater accuracy. Molecular docking studies have identified potential binding pockets on target proteins where this compound may interact effectively. These insights have guided the design of more refined derivatives with optimized pharmacological profiles.

In clinical research, Benzoic acid, 2-(cyclopropyloxy)-5-fluoro- has been investigated for its potential applications in treating various diseases. Preliminary studies suggest that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Furthermore, its ability to interact with specific enzymes has raised interest in its potential use as an antiviral or anticancer agent.

The synthesis of Benzoic acid, 2-(cyclopropyloxy)-5-fluoro- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, making it more efficient and scalable for industrial production. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound.

The environmental impact of fluorinated compounds has also been a subject of discussion in recent literature. While fluorine atoms offer numerous advantages in drug design, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively exploring strategies to minimize these impacts while maintaining the pharmacological benefits of fluorinated benzoic acid derivatives.

In conclusion, Benzoic acid, 2-(cyclopropyloxy)-5-fluoro- (CAS No. 1243446-89-0) represents a fascinating area of research with significant potential in pharmaceutical development. Its unique structural features and promising biological activities make it a valuable asset for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.